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Compound of Interest

Compound Name: OG 488, acid

Cat. No.: B15142037

Get Quote

The fundamental difference between Oregon Green™ 488 and fluorescein lies in the addition

of two electron-withdrawing fluorine atoms to the xanthene ring of the fluorescein core.[3][4]

Specifically, OG 488 is 2',7'-difluorofluorescein.[3] This seemingly minor alteration has profound

effects on the electronic properties of the molecule, leading to significant advantages in

practical applications.

Fluorescein (C₂₀H₁₂O₅) is a synthetic organic compound first synthesized in 1871.[5][6] Its

structure is based on a xanthene backbone.[7] Oregon Green™ 488 carboxylic acid

(C₂₁H₁₀F₂O₇) incorporates this same core but is distinguished by fluorine atoms at the 2' and 7'

positions.[3][8]
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Fluorescence vs. pH

Fluorescein (pKa ≈ 6.4) Oregon Green™ 488 (pKa ≈ 4.7)
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Part A: Antibody Conjugation Part B: Immunofluorescence Staining
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(1 hr, RT, dark)
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-conjugated Secondary Ab
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Fluorescence Imaging

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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